Cas no 1247380-29-5 ((4-bromo-3-fluorophenyl)methyl(propan-2-yl)amine)

• Product Name: (4-bromo-3-fluorophenyl)methyl(propan-2-yl)amine
• CAS No: 1247380-29-5
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 5167658
• PubChem ID: 61703564
• Update Time: 2023-11-24

(4-bromo-3-fluorophenyl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-bromo-3-fluorophenyl)methyl](propan-2-yl)amine
• N-[(4-bromo-3-fluorophenyl)methyl]propan-2-amine
• (4-bromo-3-fluorophenyl)methyl(propan-2-yl)amine

• Inchi： 1S/C10H13BrFN/c1-7(2)13-6-8-3-4-9(11)10(12)5-8/h3-5,7,13H,6H2,1-2H3
• InChI Key： YZPDHTUVHWDYFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• XLogP3: 2.9
• Topological Polar Surface Area: 12